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Compound of Interest

Compound Name: CBB1007 hydrochloride

Cat. No.: B10800386

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the disposal of

CBB1007 hydrochloride, a cell-permeable amidino-guanidinium compound.

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by MedChemExpress, CBB1007
hydrochloride is classified as not a hazardous substance or mixture.[1] Despite this

classification, it is imperative to handle all laboratory chemicals with care and to adhere to all

applicable local, state, and federal disposal regulations.

First Aid Measures:

In the event of exposure, the following first aid measures should be taken[1]:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Wash skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.

Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal

of CBB1007 hydrochloride.
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Step 1: Assessment

Step 2: Hazard Classification

Step 3: Check Local Regulations

Step 4: Select Disposal Route

Step 5: Final Disposal

Consult Safety Data Sheet (SDS) for CBB1007 hydrochloride

SDS indicates 'Not a hazardous substance or mixture' If SDS indicates hazardous, follow hazardous waste procedures

Consult institutional and local waste disposal guidelines

Dispose as non-hazardous chemical waste Dispose as hazardous chemical waste

Follow institutional procedures for non-hazardous waste collection Follow institutional procedures for hazardous waste collection

Click to download full resolution via product page

Caption: Disposal workflow for CBB1007 hydrochloride.

Detailed Disposal Procedures
1. Waste Identification and Segregation:

Pure CBB1007 Hydrochloride: Unused or expired pure CBB1007 hydrochloride should be

considered for disposal.
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Contaminated Materials: Any materials that have come into contact with CBB1007
hydrochloride, such as personal protective equipment (gloves, lab coats), weigh boats, and

pipette tips, should be segregated for disposal.

Solutions: Aqueous or solvent-based solutions containing CBB1007 hydrochloride must be

disposed of as liquid chemical waste.

2. Non-Hazardous Waste Disposal Protocol:

Based on the current SDS, CBB1007 hydrochloride can be disposed of as non-hazardous

chemical waste. However, it is crucial to confirm that no other hazardous substances have

been introduced.

Solid Waste:

Collect pure CBB1007 hydrochloride and grossly contaminated solids in a clearly

labeled, sealed container. The label should include "CBB1007 hydrochloride" and "Non-

Hazardous Chemical Waste."

Place the sealed container in the designated non-hazardous chemical waste stream

collection area as specified by your institution's Environmental Health and Safety (EHS)

department.

Liquid Waste:

Collect solutions containing CBB1007 hydrochloride in a compatible, leak-proof

container.

The container must be clearly labeled with the full chemical name of all components,

including solvents and their approximate concentrations.

Store the liquid waste container in a designated satellite accumulation area until it is

collected by your institution's EHS department.

3. General Best Practices for Chemical Disposal:
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Consult Your EHS Department: Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance on chemical waste disposal procedures.

Local regulations may have specific requirements.

Do Not Dispose Down the Drain: Never dispose of CBB1007 hydrochloride or any other

chemical down the sanitary sewer unless explicitly permitted by your local wastewater

treatment authority and institutional guidelines.

Proper Labeling: Ensure all waste containers are accurately and clearly labeled with their

contents.

Secondary Containment: Store all chemical waste containers in secondary containment to

prevent spills and leaks.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of CBB1007 hydrochloride, fostering a secure research environment and upholding

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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